Cas no 21683-30-7 (3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine)

3,5-Dimethyl-1-phenyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by its amine functional group at the 4-position and phenyl substitution at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-rich pyrazole core and sterically hindered amine, make it valuable for constructing heterocyclic frameworks or modifying reactivity in targeted syntheses. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure allows for precise functionalization, supporting applications in medicinal chemistry and material science. Analytical methods for purity assessment are well-established, ensuring reproducibility in research and industrial processes.
3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine structure
21683-30-7 structure
Product Name:3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine
CAS No:21683-30-7
MF:C11H13N3
MW:187.241021871567
MDL:MFCD00233463
CID:250142
PubChem ID:7037010
Update Time:2025-10-30

3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine,3,5-dimethyl-1-phenyl-
    • 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine
    • 3,5-dimethyl-1-phenylpyrazol-4-amine
    • 1-phenyl-3,5-dimethyl-4-aminopyrazole
    • 3,5-Dimethyl-1-phenyl-1H-pyrazol-4-ylamin
    • 3,5-dimethyl-1-phenyl-1H-pyrazol-4-ylamine
    • 3,5-dimethyl-1-phenylpyrazole-4-ylamine
    • 4-Amino-1-phenyl-3,5-dimethyl-pyrazol
    • 4-Amino-3,5-dimethyl-1-pheny
    • 4-amino-3,5-dimethyl-1-phenylpyrazole
    • AC1OEOY2
    • AC1Q2PKE
    • AG-E-58812
    • SBB035953
    • SureCN6966371
    • F94266
    • BB 0258688
    • phenyl-3,5-dimethyl-4-aminopyrazole
    • BS-13928
    • SCHEMBL6966371
    • DTXSID30427544
    • FT-0758541
    • HMS2679J10
    • FDTJXJNAWWVIKC-UHFFFAOYSA-N
    • F2124-0257
    • 21683-30-7
    • 3, 5-dimethyl-1-phenylpyrazol-4-amine
    • J-511343
    • SMR000376190
    • MFCD00233463
    • TQP0911
    • CS-0241962
    • CHEMBL1401907
    • MLS000807073
    • EN300-24225
    • Z169917672
    • AKOS000313173
    • STK328175
    • DA-08159
    • MDL: MFCD00233463
    • Inchi: 1S/C11H13N3/c1-8-11(12)9(2)14(13-8)10-6-4-3-5-7-10/h3-7H,12H2,1-2H3
    • InChI Key: FDTJXJNAWWVIKC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(C)=C(C(C)=N1)N

Computed Properties

  • Exact Mass: 187.11109
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1607 (rough estimate)
  • Melting Point: 88.8°C
  • Boiling Point: 293.87°C (rough estimate)
  • Flash Point: 149.8°C
  • Refractive Index: 1.6550 (estimate)
  • PSA: 43.84

3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine Pricemore >>

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Additional information on 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-Dimethyl-1-phenyl-1H-pyrazol-4-amine (CAS No. 21683-30-7): Properties, Applications, and Industry Insights

3,5-Dimethyl-1-phenyl-1H-pyrazol-4-amine (CAS No. 21683-30-7) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its amine and phenyl functional groups, has garnered significant attention due to its unique structural features and potential utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "amine-functionalized heterocycles", and "CAS 21683-30-7 applications", reflecting its relevance in modern chemical innovation.

The molecular structure of 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine incorporates a pyrazole core substituted with methyl groups at positions 3 and 5, along with a phenyl ring at the 1-position. This configuration contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds, with queries like "eco-friendly pyrazole amine synthesis" gaining traction in academic and industrial circles.

In pharmaceutical research, 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine serves as a precursor for designing bioactive molecules. Its scaffold is frequently explored in drug discovery for targeting enzymes or receptors, aligning with the growing demand for small-molecule therapeutics. Searches for "pyrazole-based drug candidates" or "CAS 21683-30-7 in medicinal chemistry" highlight its prominence in this field. Additionally, the compound's potential in agrochemical formulations, particularly as a building block for crop protection agents, aligns with global discussions on food security and sustainable agriculture.

From a commercial perspective, the compound's purity and scalability are critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure quality, as evidenced by frequent searches for "CAS 21683-30-7 purity analysis". Suppliers and manufacturers often emphasize custom synthesis and bulk availability, catering to the needs of research institutions and industrial partners. The rise of digital marketplaces for chemicals has further increased visibility, with keywords like "buy 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine online" reflecting shifting procurement trends.

Ongoing advancements in catalysis and process optimization continue to refine the synthesis routes for this compound. Innovations such as microwave-assisted reactions or flow chemistry are being explored to enhance yield and reduce waste, topics frequently searched under "efficient pyrazole amine production". Furthermore, its role in material science, particularly in designing functional polymers or coordination complexes, underscores its interdisciplinary importance.

In summary, 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine (CAS No. 21683-30-7) represents a versatile chemical entity with broad applicability across multiple sectors. Its integration into contemporary research themes—such as precision medicine, sustainable manufacturing, and advanced materials—ensures its continued relevance. For researchers and industry stakeholders, understanding its properties and applications is essential, as reflected in the persistent search interest around "pyrazole amine derivatives" and related terms.

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